Cas no 64170-85-0 (Benzene, 4-ethenyl-2-isothiocyanato-1-methoxy-)

• Product Name: Benzene, 4-ethenyl-2-isothiocyanato-1-methoxy-
• CAS No: 64170-85-0
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 1671399
• Update Time: 2024-09-03

Benzene, 4-ethenyl-2-isothiocyanato-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-ethenyl-2-isothiocyanato-1-methoxy-

• Inchi： 1S/C10H9NOS/c1-3-8-4-5-10(12-2)9(6-8)11-7-13/h3-6H,1H2,2H3
• InChI Key： STANNQKKBFCXOA-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(C=C)C=C1N=C=S

Computed Properties

• Exact Mass: 191.04057

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Melting Point: 27-28 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 339.5±35.0 °C(Predicted)
• PSA: 21.59